Cas no 1361709-51-4 (6'-Chloro-2,3-dichloro-2'-difluoromethoxy-biphenyl)

• Product Name: 6'-Chloro-2,3-dichloro-2'-difluoromethoxy-biphenyl
• CAS No: 1361709-51-4
• MF: C₁₃H₇Cl₃F₂O
• MW: 323.549887895584
• CID: 4993918
• Update Time: 2025-06-08

6'-Chloro-2,3-dichloro-2'-difluoromethoxy-biphenyl Chemical and Physical Properties

Names and Identifiers

• 6'-Chloro-2,3-dichloro-2'-difluoromethoxy-biphenyl

• Inchi： 1S/C13H7Cl3F2O/c14-8-4-2-6-10(19-13(17)18)11(8)7-3-1-5-9(15)12(7)16/h1-6,13H
• InChI Key： DSZXUFCPDCGQJS-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1C1C=CC=C(C=1Cl)Cl)OC(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 293
• XLogP3: 5.7
• Topological Polar Surface Area: 9.2

Additional information on 6'-Chloro-2,3-dichloro-2'-difluoromethoxy-biphenyl

Comprehensive Overview of 6'-Chloro-2,3-dichloro-2'-difluoromethoxy-biphenyl (CAS No. 1361709-51-4)

6'-Chloro-2,3-dichloro-2'-difluoromethoxy-biphenyl (CAS No. 1361709-51-4) is a specialized biphenyl derivative that has garnered significant attention in the fields of organic synthesis, pharmaceutical intermediates, and agrochemical research. This compound, characterized by its unique chloro and difluoromethoxy substituents, plays a pivotal role in the development of advanced materials and bioactive molecules. Its molecular structure, featuring a biphenyl backbone, offers versatility for further functionalization, making it a valuable building block in modern chemistry.

The growing interest in fluorinated compounds and halogenated aromatics has positioned 6'-Chloro-2,3-dichloro-2'-difluoromethoxy-biphenyl as a subject of extensive research. Scientists and manufacturers are increasingly exploring its potential in drug discovery, particularly in the design of small-molecule inhibitors and ligands for therapeutic targets. The incorporation of fluorine atoms enhances the compound's metabolic stability and bioavailability, addressing key challenges in medicinal chemistry.

In the realm of agrochemicals, 6'-Chloro-2,3-dichloro-2'-difluoromethoxy-biphenyl is investigated for its potential as a precursor to novel pesticides and herbicides. The difluoromethoxy group contributes to improved lipophilicity and membrane permeability, which are critical for enhancing the efficacy of crop protection agents. Researchers are also examining its environmental fate, focusing on degradation pathways and ecotoxicological profiles to ensure sustainable applications.

The synthesis of 6'-Chloro-2,3-dichloro-2'-difluoromethoxy-biphenyl typically involves cross-coupling reactions, such as Suzuki-Miyaura or Ullmann coupling, to construct the biphenyl core. Subsequent halogenation and etherification steps introduce the chloro and difluoromethoxy functionalities, respectively. Recent advancements in catalytic methods and green chemistry have optimized these processes, reducing waste and improving yields. These innovations align with the global push toward sustainable chemical manufacturing.

From an industrial perspective, the demand for high-purity intermediates like 6'-Chloro-2,3-dichloro-2'-difluoromethoxy-biphenyl is driven by the need for precision in API (Active Pharmaceutical Ingredient) production. Quality control measures, including HPLC and NMR spectroscopy, ensure compliance with stringent regulatory standards. The compound's stability under various storage conditions further enhances its appeal for large-scale applications.

Emerging trends in computational chemistry and AI-driven drug design have also spotlighted 6'-Chloro-2,3-dichloro-2'-difluoromethoxy-biphenyl. Researchers leverage molecular docking and QSAR modeling to predict its interactions with biological targets, accelerating the discovery of next-generation therapeutics. This intersection of experimental and in silico approaches exemplifies the compound's relevance in cutting-edge science.

In summary, 6'-Chloro-2,3-dichloro-2'-difluoromethoxy-biphenyl (CAS No. 1361709-51-4) represents a multifaceted compound with broad applications in pharmaceuticals, agrochemicals, and material science. Its unique structural features and adaptability to modern synthetic techniques underscore its importance in advancing research and industrial innovation. As scientific inquiry continues to evolve, this compound is poised to play an even greater role in addressing global challenges in health and sustainability.